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Introduction

Thrombotic Thrombocytopenic Purpura (TTP) is a rare and life-threatening thrombotic
microangiopathy characterized by a severe deficiency of the von Willebrand factor (VWF)
cleaving protease, ADAMTS13 (A Disintegrin and Metalloproteinase with a Thrombospondin
type 1 motif, member 13).[1][2] This deficiency leads to the accumulation of ultra-large VWF
multimers in the plasma, causing spontaneous platelet aggregation and the formation of
microthrombi in small vessels.[2] Laboratory diagnosis of TTP is crucial for timely and
appropriate management and relies on the accurate measurement of ADAMTS13 activity, the
presence of ADAMTS13 inhibitors, and anti-ADAMTS13 antibodies.[3][4][5]

These application notes provide detailed protocols for the development and validation of key
laboratory-developed tests (LDTs) for the diagnosis and monitoring of TTP. The assays
described include an ADAMTS13 activity assay using a fluorescence resonance energy
transfer (FRET) substrate, a functional inhibitor assay based on the Bethesda method, and an
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enzyme-linked immunosorbent assay (ELISA) for the detection of anti-ADAMTS13 1gG
antibodies.

Pathophysiology of Thrombotic Thrombocytopenic
Purpura
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Caption: TTP Pathophysiology Signaling Pathway.

Experimental Protocols
ADAMTS13 Activity Assay (FRETS-VWF73)

This assay measures the enzymatic activity of ADAMTS13 in plasma using a synthetic
fluorogenic substrate, FRETS-VWF73.[1][6][7] The substrate mimics the ADAMTS13 cleavage
site in VWF.[1][6] Cleavage of the substrate by ADAMTS13 relieves fluorescence quenching,
resulting in an increase in fluorescence that is proportional to the ADAMTS13 activity.[1][7]

Materials:

o FRETS-VWF73 substrate (e.g., from Peptide Institute Inc.)
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» Assay Buffer (e.g., 5 mM Tris-HCI, pH 7.5, containing 10 mM BaCl2 and 150 mM NacCl)
o Standard Human Plasma (calibrated against WHO international standard)

» ADAMTS13-deficient plasma (for negative control and standard curve dilution)

o 96-well black microplate

o Fluorescence microplate reader (Excitation: 340 nm, Emission: 450 nm)[8]

o Patient platelet-poor plasma (prepared by double centrifugation of citrated blood)[9][10]
Protocol:

o Prepare a standard curve by diluting the Standard Human Plasma in ADAMTS13-deficient
plasma to achieve concentrations of 100%, 50%, 25%, 12.5%, 6.25%, and 0% activity.

» Dilute patient plasma and controls in assay buffer. A 1:10 dilution is a typical starting point.

e Add 10 pL of diluted standards, patient samples, and controls to the wells of the 96-well
microplate.

o Reconstitute the FRETS-VWF73 substrate according to the manufacturer's instructions and
add it to each well.

o Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.
e Measure the fluorescence kinetically every 5 minutes for 1 hour.
o Calculate the rate of fluorescence increase (RFU/min) for each well.

o Plot the RFU/min of the standards against their corresponding activity percentages to
generate a standard curve.

o Determine the ADAMTS13 activity of the patient samples from the standard curve.

ADAMTS13 Functional Inhibitor Assay (Bethesda Assay)
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This assay is a modification of the classic Bethesda assay used to quantify inhibitors to

coagulation factors.[4][11] It measures the ability of autoantibodies in patient plasma to inhibit
the activity of ADAMTS13 in normal pooled plasma (NPP).[4][11][12]

Materials:

Patient platelet-poor plasma (heat-inactivated at 56°C for 30 minutes to destroy endogenous
ADAMTS13 activity)

Normal Pooled Plasma (NPP) with known ADAMTS13 activity (e.g., >70 IU/dL)[11]
ADAMTS13 activity assay reagents (as described above)

Incubator at 37°C

Protocol:

Prepare serial dilutions of the heat-inactivated patient plasma in a buffer (e.g., Tris-buffered
saline).

Mix equal volumes of each patient plasma dilution with NPP.
Prepare a control by mixing an equal volume of buffer with NPP.
Incubate all mixtures at 37°C for 2 hours.[12]

Measure the residual ADAMTS13 activity in each mixture using the ADAMTS13 activity
assay described above.

The inhibitor titer in Bethesda Units (BU) is defined as the reciprocal of the plasma dilution
that neutralizes 50% of the ADAMTS13 activity in the NPP.[11] One Bethesda Unit (BU) is
the amount of inhibitor that neutralizes 50% of the ADAMTS13 activity of the control sample.
[11]

Anti-ADAMTS13 IgG Antibody ELISA

This sandwich ELISA detects the presence of IgG autoantibodies against ADAMTS13 in patient
plasma.[5][13][14]
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Materials:

e 96-well microplate pre-coated with recombinant human ADAMTS13[13][14]
» Patient platelet-poor plasma

» Calibrators and controls with known concentrations of anti-ADAMTS13 IgG
o Wash Buffer (e.g., PBS with 0.05% Tween-20)

 Biotinylated anti-human IgG detection antibody[13][14]

o Streptavidin-HRP conjugate[14]

e TMB substrate

e Stop Solution (e.g., 0.5 M H2S04)

» Microplate reader capable of measuring absorbance at 450 nm

Protocol:

e Add 100 pL of standards, controls, and diluted patient plasma to the wells of the coated
microplate.

e Incubate for 1 hour at 37°C.
e Wash the plate three times with Wash Buffer.

e Add 100 pL of biotinylated anti-human IgG detection antibody to each well and incubate for 1
hour at 37°C.[14]

e Wash the plate three times with Wash Bulffer.

e Add 100 pL of Streptavidin-HRP conjugate to each well and incubate for 30 minutes at 37°C.
[14]

o Wash the plate five times with Wash Buffer.
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e Add 100 pL of TMB substrate to each well and incubate in the dark at room temperature for
15-20 minutes.

e Add 50 pL of Stop Solution to each well to stop the reaction.
» Read the absorbance at 450 nm within 30 minutes.

o Calculate the concentration of anti-ADAMTS13 IgG in the patient samples based on the
standard curve.

Assay Validation

Laboratory-developed tests for TTP must be validated according to CLIA (Clinical Laboratory
Improvement Amendments) regulations for high-complexity tests.[15][16][17] The validation
process establishes the performance characteristics of the assay.[18][19]

Validation Workflow
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Caption: LDT Validation Workflow.

Performance Characteristics Summary
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Performance
Characteristic

ADAMTS13 Activity
(FRETS-VWF73)

ADAMTS13
Inhibitor
(Bethesda)

Anti-ADAMTS13 Ab
(ELISA)

Accuracy

Correlation (r) > 0.95
with reference
method[20][21]

95% overall
agreement with

reference method[3]

85% overall
agreement with

reference method[3]

Precision (CV%)

Intra-assay <10%,
Inter-assay <10%][3]
[21]

Intra-assay <15%,

Inter-assay <20%

Intra-assay <10%,

Inter-assay <15%

Analytical Sensitivity
(LOD)

<0.3% activity[20]

0.5BU

1-5 U/mL (assay
dependent)

Analytical Specificity

No significant

interference from

Specific for functional

Minimal cross-

reactivity with other

bilirubin (<20 mg/dL) inhibitors
lgGs[5]
[20]
5% to 114% activity[3] ] )
Reportable Range 2] 0.5to 20 BU Varies by kit/protocol
o Negative (<12 U/mL)
Reference Interval >68% activity[3][22] <0.5 BU[9]

[23]

Data Presentation
Table 1: Performance of Commercial ADAMTS13 Activity

Assays

© 2026 BenchChem. All rights reserved.

8/12

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3807872/
https://academic.oup.com/clinchem/article/71/Supplement_1/hvaf086.158/8270446
https://pubmed.ncbi.nlm.nih.gov/27435143/
https://pubmed.ncbi.nlm.nih.gov/27435143/
https://pubmed.ncbi.nlm.nih.gov/27435143/
https://academic.oup.com/clinchem/article/71/Supplement_1/hvaf086.158/8270446
https://pmc.ncbi.nlm.nih.gov/articles/PMC3807872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3807872/
https://pubmed.ncbi.nlm.nih.gov/33728786/
https://pubmed.ncbi.nlm.nih.gov/27435143/
https://www.researchgate.net/publication/305482520_Validation_of_a_panel_of_ADAMTS13_assays_for_diagnosis_of_thrombotic_thrombocytopenic_purpura_activity_functional_inhibitor_and_autoantibody_test
https://pubmed.ncbi.nlm.nih.gov/27435143/
https://www.researchgate.net/publication/305482520_Validation_of_a_panel_of_ADAMTS13_assays_for_diagnosis_of_thrombotic_thrombocytopenic_purpura_activity_functional_inhibitor_and_autoantibody_test
https://musclabservices.testcatalog.org/show/ADMB
https://www.adamts13.com/wp-content/uploads/2015/03/5450401_5450451_5450461_5450463_Technozym_ADAMTS-13_INH_insert.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Sensitivity
Assay Turnaround for TTP o
Technology . Specificity Reference
Method Time (<10%
activity)
Fluorescence
FRETS- Resonance ~1.5 ) )
High High [1][7]
VWF73 Energy hours[24]
Transfer
TECHNOZY
M®
Chromogenic
ADAMTS13 ~6 hours[24] 98.73% 92.86% [25]
o ELISA
Activity
ELISA
HemosIL Chemilumine
AcuStar® scent
~1 hour[24] 98% 99% [26]
ADAMTS13 Immunoassa
Activity y
Good
ACTIFLUOR ]
. correlation
FRET-based ~2 hours with Good [31[21]
ADAMTS13
o reference
Activity
methods

Table 2: Interpretation of ADAMTS13 Assay Results
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. ADAMTS13 . .
ADAMTS13 Activity . Anti-ADAMTS13 Ab Interpretation
Inhibitor
- - Acquired (Immune-
<10% Positive Positive )
mediated) TTP
Congenital TTP
<10% Negative Negative (Upshaw-Schulman
Syndrome)
Possible TTP in
) » . N remission, other
10-50% Negative/Positive Negative/Positive
TMAS, or assay
interference
>50% Negative Negative TTP unlikely

Conclusion

The development and validation of reliable laboratory-developed tests for ADAMTS13 activity,
inhibitors, and autoantibodies are essential for the accurate diagnosis and management of TTP.
The protocols and validation guidelines presented in these application notes provide a
framework for establishing high-quality assays that can aid clinicians in making timely and life-
saving decisions for patients with suspected TTP. It is crucial that each laboratory establishes
and validates its own performance characteristics for these assays in accordance with
regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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